Phenylimidazolidines
Phenylimidazolidines are a class of organic compounds featuring an imidazolidine ring structure with a phenyl group attached to the nitrogen atom. These molecules exhibit diverse structural variations, which contribute to their wide-ranging applications in various fields such as pharmaceuticals and agrochemicals.
The primary structural characteristic is the presence of an imidazolidine moiety, typically represented by the core structure \(\text{C}_6\text{H}_5-\text{N}=\text{C}(\text{NH})-\text{CH}(=\text{N}-\text{O})-\text{CH}_3\). This structure provides these compounds with unique physical and chemical properties, including stability, solubility, and reactivity.
In pharmaceuticals, phenylimidazolidines have shown potential as therapeutic agents due to their ability to modulate various biological targets. They can serve as effective inhibitors for enzyme pathways involved in inflammation and other diseases. In agriculture, these compounds may act as herbicides or fungicides by disrupting key biochemical processes in plants or pathogens.
Due to their structural diversity, phenylimidazolidines are valuable tools for medicinal chemistry studies, enabling the design of molecules with optimized pharmacological properties. Their potential applications continue to be explored and refined through ongoing research and development efforts.

Structure | Chemical Name | CAS | MF |
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3-bromo-4-(5-oxo-3-phenylimidazolidin-1-yl)benzenesulfonamide | 53297-81-7 | C15H14BrN3O3S |
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Eeyarestatin I | 412960-54-4 | C27H25Cl2N7O7 |
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2-(4-methylphenyl)-3-thioxohexahydroimidazo[1,5-a]pyridin-1(5H)-one | 71252-69-2 | C14H16N2OS |
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1-(2,4-Dichlorophenyl)-3-methoxyimidazolidin-2-one | 52420-44-7 | C10H10Cl2N2O2 |
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1-(2,5-Dichlorophenyl)-3-methoxyimidazolidin-2-one | 52420-40-3 | C10H10Cl2N2O2 |
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1-(3-CHLORO-4-METHYLPHENYL)IMIDAZOLIDIN-2-ONE | 1031927-20-4 | C10H11ClN2O |
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2-Imidazolidinone, 1,5-dimethyl-4-phenyl- | 103774-40-9 | C11H14N2O |
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4-Imidazolidinone, 3-(4-ethylphenyl)-2-thioxo- | 186822-56-0 | C11H12N2OS |
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1,3-diphenyl-2-sulfanylideneimidazolidin-4-one | 15355-79-0 | C15H12N2OS |
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3-(4-methylphenyl)-5-(2-methylpropyl)-2-sulfanylideneimidazolidin-4-one | 1009684-97-2 | C14H18N2OS |
Related Literature
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Xun-Hui Xu,Wen-Bin Liu,Xue Song,Li Zhou,Na Liu,Yuan-Yuan Zhu,Zong-Quan Wu Polym. Chem., 2021,12, 4838-4845
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Bo Sun,Dandan Rao,Yuhai Sun RSC Adv., 2016,6, 62858-62865
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Na Zhang,Zhe Li,Can Zhu,Hongjian Peng,Yingping Zou RSC Adv., 2021,11, 13571-13578
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